Cas no 2229623-34-9 (2-(2-azidoethyl)-1-chloro-3-methylbenzene)

• Product Name: 2-(2-azidoethyl)-1-chloro-3-methylbenzene
• CAS No: 2229623-34-9
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 5891769
• PubChem ID: 152623175
• Update Time: 2025-06-25

2-(2-azidoethyl)-1-chloro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-chloro-3-methylbenzene
• 2229623-34-9
• EN300-1975731

• Inchi： 1S/C9H10ClN3/c1-7-3-2-4-9(10)8(7)5-6-12-13-11/h2-4H,5-6H2,1H3
• InChI Key： ZBYNALYIUNXNDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(2-azidoethyl)-1-chloro-3-methylbenzene

Comprehensive Overview of 2-(2-Azidoethyl)-1-Chloro-3-Methylbenzene (CAS No. 2229623-34-9)

2-(2-Azidoethyl)-1-chloro-3-methylbenzene (CAS No. 2229623-34-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by the presence of an azidoethyl group and a chloro-methylbenzene backbone, is widely studied for its role in click chemistry, pharmaceutical intermediates, and material science. Researchers and industry professionals are increasingly interested in its synthesis, stability, and reactivity, making it a hot topic in modern chemical research.

The molecular structure of 2-(2-azidoethyl)-1-chloro-3-methylbenzene features a benzene ring substituted with a chlorine atom at the 1-position, a methyl group at the 3-position, and an azidoethyl side chain at the 2-position. This arrangement provides a versatile platform for further chemical modifications, particularly in the development of novel polymers, bioactive molecules, and advanced materials. The azido functional group is especially noteworthy, as it participates efficiently in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern synthetic methodologies.

In the context of current scientific trends, 2-(2-azidoethyl)-1-chloro-3-methylbenzene aligns with the growing demand for high-performance intermediates in drug discovery and material engineering. Its compatibility with green chemistry principles and sustainable synthesis routes has also been explored, addressing the global push for environmentally friendly chemical processes. Additionally, the compound's potential in bioconjugation and probe design for biological studies has made it a subject of interest in life sciences and diagnostics.

From an industrial perspective, the scalability of 2-(2-azidoethyl)-1-chloro-3-methylbenzene production is a critical factor. Recent advancements in flow chemistry and catalytic systems have enabled more efficient and safer synthesis routes, reducing the risks associated with traditional batch processes. These innovations are particularly relevant to companies specializing in custom synthesis and fine chemicals, where precision and yield optimization are paramount.

The stability and storage conditions of CAS No. 2229623-34-9 are also frequently discussed topics. Proper handling and storage under inert atmospheres or at controlled temperatures are recommended to maintain its integrity over time. This aspect is crucial for researchers and manufacturers who rely on consistent compound quality for reproducible results in their applications.

Looking ahead, the future of 2-(2-azidoethyl)-1-chloro-3-methylbenzene appears promising, with ongoing research exploring its utility in nanotechnology, drug delivery systems, and smart materials. As the scientific community continues to uncover new possibilities for this compound, its relevance in cutting-edge technologies is expected to grow, solidifying its position as a valuable asset in both academic and industrial settings.